Cas no 15095-74-6 (2-(2-cyanoethyl)amino-3-phenylpropanoic acid)

2-(2-cyanoethyl)amino-3-phenylpropanoic acid structure
15095-74-6 structure
Product Name:2-(2-cyanoethyl)amino-3-phenylpropanoic acid
CAS No:15095-74-6
MF:C12H14N2O2
MW:218.251762866974
CID:208722
PubChem ID:2741262
Update Time:2025-07-23

2-(2-cyanoethyl)amino-3-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • Phenylalanine,N-(2-cyanoethyl)-
    • 2-(2-cyanoethylamino)-3-phenylpropanoic acid
    • 2-[(2-CYANOETHYL)AMINO]-3-PHENYLPROPANOIC ACID
    • (2R)-2-[(2-cyanoethyl)ammonio]-3-phenylpropanoate
    • (2S)-2-[(2-cyanoethyl)ammonio]-3-phenylpropanoate
    • 2-(2-cyanoethyl)amino-3-phenylpropanoic acid
    • DTXSID00372416
    • Maybridge1_007740
    • HMS563H18
    • EN300-11412
    • AB01326188-02
    • NCGC00332526-01
    • SCHEMBL11581109
    • AKOS001084305
    • Z57044265
    • 15095-74-6
    • CS-0223143
    • CCG-245552
    • AKOS016881487
    • Inchi: 1S/C12H14N2O2/c13-7-4-8-14-11(12(15)16)9-10-5-2-1-3-6-10/h1-3,5-6,11,14H,4,8-9H2,(H,15,16)
    • InChI Key: RDEPSYXOVXRWGR-UHFFFAOYSA-N
    • SMILES: OC(C(CC1C=CC=CC=1)NCCC#N)=O

Computed Properties

  • Exact Mass: 218.10562
  • Monoisotopic Mass: 218.105528
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.5
  • XLogP3: -1.8

Experimental Properties

  • Density: 1.176
  • Boiling Point: 426.4°Cat760mmHg
  • Flash Point: 211.7°C
  • Refractive Index: 1.553
  • PSA: 73.12

2-(2-cyanoethyl)amino-3-phenylpropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-11412-0.05g
2-[(2-cyanoethyl)amino]-3-phenylpropanoic acid
15095-74-6 95.0%
0.05g
$88.0 2025-03-21
Enamine
EN300-11412-0.1g
2-[(2-cyanoethyl)amino]-3-phenylpropanoic acid
15095-74-6 95.0%
0.1g
$132.0 2025-03-21
Enamine
EN300-11412-0.25g
2-[(2-cyanoethyl)amino]-3-phenylpropanoic acid
15095-74-6 95.0%
0.25g
$188.0 2025-03-21
Enamine
EN300-11412-0.5g
2-[(2-cyanoethyl)amino]-3-phenylpropanoic acid
15095-74-6 95.0%
0.5g
$353.0 2025-03-21
Enamine
EN300-11412-1.0g
2-[(2-cyanoethyl)amino]-3-phenylpropanoic acid
15095-74-6 95.0%
1.0g
$470.0 2025-03-21
Enamine
EN300-11412-2.5g
2-[(2-cyanoethyl)amino]-3-phenylpropanoic acid
15095-74-6 95.0%
2.5g
$923.0 2025-03-21
Enamine
EN300-11412-5.0g
2-[(2-cyanoethyl)amino]-3-phenylpropanoic acid
15095-74-6 95.0%
5.0g
$1364.0 2025-03-21
Enamine
EN300-11412-10.0g
2-[(2-cyanoethyl)amino]-3-phenylpropanoic acid
15095-74-6 95.0%
10.0g
$2024.0 2025-03-21
Aaron
AR00AYC9-50mg
2-[(2-CYANOETHYL)AMINO]-3-PHENYLPROPANOIC ACID
15095-74-6 95%
50mg
$146.00 2025-02-14
Aaron
AR00AYC9-100mg
2-[(2-CYANOETHYL)AMINO]-3-PHENYLPROPANOIC ACID
15095-74-6 95%
100mg
$207.00 2025-02-14

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